Cas no 211310-44-0 (Benzene, 2,4-dimethyl-1-(methylsulfinyl)-)

Benzene, 2,4-dimethyl-1-(methylsulfinyl)- structure
211310-44-0 structure
Product name:Benzene, 2,4-dimethyl-1-(methylsulfinyl)-
CAS No:211310-44-0
MF:C9H12OS
MW:168.255981445313
CID:1398587
PubChem ID:305847

Benzene, 2,4-dimethyl-1-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dimethyl-1-(methylsulfinyl)-
    • NSC202939
    • DB-376199
    • NSC-202939
    • 211310-44-0
    • 2,4-dimethyl-1-(methylsulfinyl)benzene
    • Inchi: InChI=1S/C9H12OS/c1-7-4-5-9(11(3)10)8(2)6-7/h4-6H,1-3H3
    • InChI Key: FCJIAOMKFLCKAZ-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1)S(=O)C)C

Computed Properties

  • Exact Mass: 168.06096
  • Monoisotopic Mass: 168.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07

Benzene, 2,4-dimethyl-1-(methylsulfinyl)- Related Literature

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